Cas no 35675-80-0 (N-Methyl-N,N-dioctyloctan-1-aminium bromide)

• Product Name: N-Methyl-N,N-dioctyloctan-1-aminium bromide
• CAS No: 35675-80-0
• Molecular Formula: C₂₅H₅₄BrN
• Molecular Weight: 448.6070
• MDL: MFCD00043161
• CID: 54475
• PubChem ID: 24862563

N-Methyl-N,N-dioctyloctan-1-aminium bromide Properties

Names and Identifiers

• N-Methyl-N,N-dioctyloctan-1-aminium bromide
• Methyltrioctylammonium bromide
• methyl(trioctyl)azanium,bromide
• methyl(tri-n-octyl)ammonium bromide
• tricaprylmethylammonium bromide
• tricaprylylmethylammonium bromide
• Trioctylmethylammonium bromide
• Methyl Trioctyl Ammonium Bromide
• Methyltricaprylylammonium bromide
• 1-Octanaminium, N-methyl-N,N-dioctyl-, bromide
• I5T6470120
• 1-Octanaminium, N-methyl-N,N-dioctyl-, bromide (1:1)
• trioctyl methyl ammonium bromide
• Aliquat 138
• C25H54BrN
• EBD30
• Methyltrioctylammonium bromide, 97%
• 4458AB
• 35675-80-0
• FT-0660877
• SY102064
• SCHEMBL240975
• D70337
• DTXSID70467681
• AKOS016010217
• Q27280481
• AS-10258
• UNII-I5T6470120
• MFCD00043161
• Methyltrioctylammoniumbromide
• CS-W011583
• Methyl trioctyl ammonium nitrate
• methyl(trioctyl)azanium;bromide
• Methyltrioctylammonium bromide,99%
• Tributylmethylammonium bromide
• DTXCID00418500
• DA-17511
• QLPMKRZYJPNIRP-UHFFFAOYSA-M

• MDL： MFCD00043161
• InChIKey： QLPMKRZYJPNIRP-UHFFFAOYSA-M
• Inchi： 1S/C25H54N.BrH/c1-5-8-11-14-17-20-23-26(4,24-21-18-15-12-9-6-2)25-22-19-16-13-10-7-3;/h5-25H2,1-4H3;1H/q+1;/p-1
• SMILES： [Br-].[N+](C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 447.34400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 21
• Monoisotopic Mass: 447.34396g/mol
• Heavy Atom Count: 27
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.51850
• PSA: 0.00000
• Melting Point: 37-40 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  

N-Methyl-N,N-dioctyloctan-1-aminium bromide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

N-Methyl-N,N-dioctyloctan-1-aminium bromide Customs Data

• HS CODE：29239000

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts